Cas no 748817-98-3 (4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl)

• Product Name: 4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
• CAS No: 748817-98-3
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• MDL: MFCD11617755
• CID: 4169857
• PubChem ID: 16086871
• Update Time: 2025-04-24

4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-fluoro-4'-(methylthio)-
• (4-FLUOROBIPHENYL-4-YL)(METHYL)SULFANE
• 4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
• 748817-98-3
• 4-(4-Fluorophenyl)phenyl methyl sulfide
• 1-fluoro-4-(4-methylsulfanylphenyl)benzene
• CHEMBL182931
• (4'-Fluorobiphenyl-4-yl)(methyl)sulfane

• MDL： MFCD11617755
• Inchi： 1S/C13H11FS/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
• InChI Key： QSZNZRPQPFXSEM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 218.05654969g/mol
• Monoisotopic Mass: 218.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives